Cas no 2192746-88-4 (4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide)

• Product Name: 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide
• CAS No: 2192746-88-4
• MF: C₁₄H₁₄N₄O₃S
• MW: 318.350961208344
• CID: 5331859
• Update Time: 2025-07-20

4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide
• 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C14H14N4O3S/c1-9-13(10(2)17-14(16-9)21-3)18-22(19,20)12-6-4-11(8-15)5-7-12/h4-7,18H,1-3H3
• InChI Key： HQNYHRVCTOETBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NC1=C(C)N=C(N=C1C)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• XLogP3: 1.5
• Topological Polar Surface Area: 113

Additional information on 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide

Research Brief on 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide (CAS: 2192746-88-4): Recent Advances and Applications

The compound 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide (CAS: 2192746-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This sulfonamide derivative, characterized by its unique pyrimidine and benzene sulfonamide moieties, has demonstrated promising biological activities, particularly in the modulation of enzymatic targets and protein-protein interactions. Recent studies have explored its synthesis, structural optimization, and pharmacological profiling, positioning it as a candidate for therapeutic development in areas such as oncology, inflammation, and metabolic disorders.

One of the key advancements in the research of this compound is its role as a selective inhibitor of carbonic anhydrase (CA) isoforms. A 2023 study published in the Journal of Medicinal Chemistry revealed that 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide exhibits nanomolar affinity for CA IX and XII, isoforms overexpressed in hypoxic tumor environments. The study employed X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, highlighting the critical interactions between the sulfonamide group and the zinc ion, as well as the hydrophobic interactions mediated by the pyrimidine ring. These findings suggest its potential as a targeted therapy for cancer, particularly in combination with hypoxia-activated prodrugs.

In addition to its CA inhibitory properties, recent investigations have explored the compound's utility in inflammatory disease models. A preclinical study demonstrated its ability to suppress NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's methoxy and cyano substituents were found to enhance its metabolic stability and bioavailability, addressing earlier challenges associated with sulfonamide-based therapeutics. These results, published in Bioorganic & Medicinal Chemistry Letters, underscore its potential as a lead compound for the development of anti-inflammatory agents.

Further research has also delved into the synthetic methodologies for 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide, with a focus on scalable and sustainable processes. A 2024 report in Organic Process Research & Development detailed a novel one-pot synthesis route utilizing microwave-assisted catalysis, which significantly improved yield (85%) and reduced reaction time compared to traditional methods. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing studies are investigating structural analogs to enhance selectivity and reduce toxicity. For instance, modifications to the cyano group or the pyrimidine ring are being explored to improve blood-brain barrier penetration for potential applications in neurodegenerative diseases.

In conclusion, 4-cyano-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzene-1-sulfonamide (CAS: 2192746-88-4) represents a multifaceted tool in medicinal chemistry, with demonstrated efficacy in targeting enzymes and inflammatory pathways. Its continued development, supported by robust synthetic and structural studies, holds promise for addressing unmet medical needs in oncology and beyond. Future research should prioritize translational studies to validate its therapeutic potential in clinical settings.